Cas no 153204-92-3 (N-(4-Bromobenzyl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine)

• Product Name: N-(4-Bromobenzyl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine
• CAS No: 153204-92-3
• MF: C₁₃H₂₄BrNSi₂
• MW: 330.411364555359
• MDL: MFCD29919303
• CID: 1327040
• PubChem ID: 10381977
• Update Time: 2025-10-30

N-(4-Bromobenzyl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine Chemical and Physical Properties

Names and Identifiers

• Silanamine, N-[(4-bromophenyl)methyl]-1,1,1-trimethyl-N-(trimethylsilyl)-
• N-(4-Bromobenzyl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine
• AK319559
• A921538
• [(4-BROMOPHENYL)METHYL]BIS(TRIMETHYLSILYL)AMINE
• MFCD29919303
• 1-(4-bromophenyl)-N,N-bis(trimethylsilyl)methanamine
• C13H24BrNSi2
• AKOS027325394
• 153204-92-3
• C72896
• DS-11622
• SY316845
• CS-0160409

• MDL： MFCD29919303
• Inchi： 1S/C13H24BrNSi2/c1-16(2,3)15(17(4,5)6)11-12-7-9-13(14)10-8-12/h7-10H,11H2,1-6H3
• InChI Key： OKYGLTUIDZRFGS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN([Si](C)(C)C)[Si](C)(C)C

Computed Properties

• Exact Mass: 329.06312
• Monoisotopic Mass: 329.06307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2

Experimental Properties

• Boiling Point: 322.4±44.0°C at 760 mmHg
• PSA: 3.24

N-(4-Bromobenzyl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine Security Information

• Signal Word：warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on N-(4-Bromobenzyl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine

N-(4-Bromobenzyl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine: A Comprehensive Overview

N-(4-Bromobenzyl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine is a highly specialized compound with the CAS registry number 153204-92-3. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. The molecule combines a bromobenzyl group with a trimethylsilyl-substituted silanamine framework, making it a versatile building block for advanced chemical synthesis.

The CAS No. 153204-92-3 refers to this specific compound, which is characterized by its complex molecular structure. The bromobenzyl moiety introduces electronic and steric effects that can be exploited in various chemical reactions. Recent studies have highlighted its role in the synthesis of functional materials, such as organosilicon polymers and hybrid organic-inorganic materials. Its ability to act as a versatile linker between organic and inorganic components has made it a valuable tool in nanotechnology and catalysis.

One of the most notable features of N-(4-Bromobenzyl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine is its reactivity under specific conditions. Researchers have demonstrated that this compound can undergo nucleophilic substitution reactions at the bromine atom, enabling the introduction of diverse functional groups. This property has been leveraged in the development of novel catalysts for olefin polymerization and other industrial processes.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations reveal that the trimethylsilyl group plays a critical role in stabilizing the molecule's geometry and influencing its reactivity. These findings have been instrumental in designing more efficient synthetic routes for this compound.

In terms of applications, N-(4-Bromobenzyl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine has shown promise in the field of drug delivery systems. Its unique combination of hydrophobicity and reactivity makes it an ideal candidate for encapsulating bioactive molecules within silica nanoparticles. Preliminary experiments have demonstrated enhanced drug loading capacities and controlled release profiles when this compound is used as a surface modifier.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of intermediates with high purity and the optimization of coupling reactions to achieve high yields. Recent breakthroughs in asymmetric catalysis have also enabled enantioselective syntheses of this compound, opening new avenues for its use in chiral recognition and asymmetric synthesis.

From an environmental standpoint, researchers are exploring ways to minimize the ecological footprint of this compound's production. Green chemistry approaches, such as using renewable feedstocks and catalytic systems with high turnover numbers, are being implemented to enhance sustainability. These efforts align with global initiatives aimed at reducing waste and improving energy efficiency in chemical manufacturing.

In conclusion, N-(4-Bromobenzyl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine (CAS No. 153204-92-3) stands out as a multifaceted compound with immense potential across various scientific disciplines. Its structural versatility, reactivity under controlled conditions, and compatibility with advanced synthetic techniques make it an invaluable asset for researchers and industry professionals alike.